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Compound of Interest

Compound Name: Acid red 266
CAS No.: 12217-37-7
Cat. No.: B15599896

Get Quote

\ J

This technical guide provides a comprehensive overview of the chemical and physical
properties of C.l. Acid Red 266, a synthetic azo dye. The information is intended for
researchers, scientists, and professionals in drug development and related fields who may
encounter this compound. This document covers its various names, key quantitative data, and
detailed experimental protocols for its synthesis and analysis.

Synonyms and Alternative Names

C.1. Acid Red 266 is known by a multitude of synonyms and trade names across various
industries. Proper identification is crucial for accurate research and application.

Systematic and Common Names:

C.I. Acid Red 266[1]

Acid Red 266[1]

Merpacyl Red B

Weak Acid Red 2B
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Weak Acid Red 2BE[2]

Weak Acid Red 2BS

Acid Red A2B

Acid Red E-BM

Acid Red GP

Acid Brilliant Red 2BS

Diacid Red N 2BJ[1]

Aminyl Red E 2BL[1]

Best Acid Red A 2B[1]

Concorde Acid Red 2BSA[1]

Covanyl Red C 2B[1]

Everacid Red A 2B[1]

Fabrinyl Red 2BJ[1]

Kayanol Red NBJ[1]

Kenamide Red G 2BJ[1]

Mitsui Nylon Fast Red BB[1]

Nylanthrene Red B 2BSA[1]

Nylomine Red A 2B[1]

Nylosan Red E-BM[1]

Simacid Red 24903[1]
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e Suminol Fast Red BBJ[1]

Chemical Identifiers:

e CAS Number: 57741-47-6[1]

e Colour Index (C.l.) Number: 17101[2]
« EC Number: 260-925-2[1]

Quantitative Data

The following table summarizes the key quantitative physicochemical properties of C.I. Acid
Red 266.

Property Value Source(s)
Molecular Formula C17H10CIFsN3NaO4S [1][2]
Molecular Weight 467.78 g/mol [1112]
Appearance Dark red to dark brown powder  [2]
Solubility in Water 40 g/L [3]
Solubility in Ethanol Soluble [4]
Solubility in Oils Insoluble [4]

Purity >97% (by elemental analysis) [51[6]

Experimental Protocols
Synthesis of C.I. Acid Red 266

The synthesis of C.I. Acid Red 266 is a two-stage process characteristic of azo dye production:
diazotization followed by azo coupling.[1]

Starting Materials:

e 4-Chloro-2-(trifluoromethyl)aniline (Diazo component)
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6-Amino-4-hydroxynaphthalene-2-sulfonic acid (Gamma acid) (Coupling component)[1]
Sodium nitrite (NaNO2)

Hydrochloric acid (HCI)

Sodium hydroxide (NaOH)

Sodium chloride (NaCl)

Stage 1: Diazotization of 4-Chloro-2-(trifluoromethyl)aniline

Prepare a suspension of 4-chloro-2-(trifluoromethyl)aniline in water in a reaction vessel.
Cool the vessel to 0-5°C using an ice bath.

Slowly add concentrated hydrochloric acid (approximately 2.5-3.0 equivalents) to the
suspension while maintaining the low temperature to form the amine hydrochloride salt.

Prepare a solution of sodium nitrite (approximately 1.0-1.1 equivalents) in water.

Add the sodium nitrite solution dropwise to the amine hydrochloride suspension. The
temperature must be strictly maintained below 5°C to prevent the decomposition of the
unstable diazonium salt.

Stir the reaction mixture for an additional 30-60 minutes after the complete addition of the
sodium nitrite solution to ensure diazotization is complete. The completion of the reaction
can be monitored by testing for the absence of the starting amine using starch-iodide paper
to detect excess nitrous acid.

Stage 2: Azo Coupling Reaction

» In a separate vessel, prepare a solution of 6-amino-4-hydroxynaphthalene-2-sulfonic acid

(gamma acid) in water.

o Adjust the pH of the gamma acid solution to a slightly acidic or neutral range as required for

the specific coupling reaction, typically using a sodium hydroxide solution. This activates the
coupling component for electrophilic attack by the diazonium salt.
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» Slowly add the cold diazonium salt suspension from Stage 1 to the prepared coupling
component solution. Maintain a low temperature (typically below 10°C) throughout the
addition.

 Stir the reaction mixture for several hours until the coupling reaction is complete. The
formation of the colored dye will be visually apparent. Reaction completion can be monitored
by thin-layer chromatography (TLC).

Stage 3: Isolation and Purification

The synthesized dye is precipitated from the reaction mixture by "salting out,” which involves
the addition of sodium chloride to decrease its solubility.[1]

Collect the precipitated dye by filtration.

Wash the filter cake with a brine solution to remove impurities.

Dry the purified dye under vacuum.[1]

Analytical Characterization

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

A general method for assessing the purity of azo dyes using HPLC with a Diode Array Detector
(DAD) is as follows:

o Column: A reverse-phase C18 column is typically suitable.

» Mobile Phase: A gradient elution is often employed. For example, a mixture of an aqueous
buffer (e.g., 10 mM ammonium acetate) and an organic solvent (e.g., acetonitrile). The
gradient would typically involve increasing the proportion of the organic solvent over the
course of the analysis.

o Flow Rate: A typical flow rate is 1.0 mL/min.

o Column Temperature: Maintained at a constant temperature, for example, 40°C.
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e Detection: A DAD allows for the monitoring of absorbance at multiple wavelengths. The
maximum absorption wavelength for the specific dye can be used for quantification, and the
full spectrum can be used for peak identification and purity assessment.

o Sample Preparation: A standard solution of the dye is prepared by dissolving a known mass
in the mobile phase or a suitable solvent.

Structural Confirmation by UV/Vis Spectroscopy
» Prepare a series of dilutions of Acid Red 266 in deionized water.

e Use a double-beam UV/Vis spectrophotometer to record the absorption spectra of the
solutions over a wavelength range of approximately 200-800 nm.

e The spectra will show characteristic absorption bands. While a single Amax is not
straightforward due to aggregation phenomena, the overall spectral profile can be used for
identification. Studies on the aggregation of Acid Red 266 have been conducted using
UV/Vis spectroscopy.[5][7]

Visualizations

As research indicates that C.I. Acid Red 266 is primarily used as a textile dye and not in the
context of biological signaling pathways, the following diagrams illustrate the synthesis
workflow and a relevant logical relationship based on its known applications and degradation.

Stage 2: Azo Coupling Stage 3: Isolation & Purification
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Click to download full resolution via product page

Caption: Synthesis workflow for C.l. Acid Red 266.
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Caption: Enzymatic degradation of Acid Red 266.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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